Cas no 1073354-24-1 (2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 1073354-24-1
• MF: C₁₀H₁₃BCl₂N₂O₂
• MW: 274.939420461655
• MDL: MFCD06798268
• CID: 1011028
• PubChem ID: 44755194
• Update Time: 2025-08-04

2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 2,4-Dichloropyrimidine-5-boronic acid pinacol ester
• Pyrimidine, 2,4-dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2,4-DICHLORO-5-(4,4,5,5-TETRAMETHYL-[1,3,2]-DIOXABOROLAN-2-YL)PYRIMIDINE
• AB29913
• ACMC-20aodt
• AK-40882
• CTK8C6116
• QC-9233
• J-001826
• MFCD06798268
• AKOS005259111
• 1073354-24-1
• DTXSID80660641
• CS-0342941

• MDL： MFCD06798268
• Inchi： 1S/C10H13BCl2N2O2/c1-9(2)10(3,4)17-11(16-9)6-5-14-8(13)15-7(6)12/h5H,1-4H3
• InChI Key： BILQUEVRDMMIGE-UHFFFAOYSA-N
• SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CN=C(N=1)Cl

Computed Properties

• Exact Mass: 274.0447132g/mol
• Monoisotopic Mass: 274.0447132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• Melting Point: 50-53°C

Additional information on 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

Professional Introduction to 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 1073354-24-1)

2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine, identified by the CAS number 1073354-24-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of chloro substituents and a boronic ester moiety derived from a tetramethyltetrahydrofuranyl group, make it a valuable intermediate in synthetic chemistry and drug development.

The boronic ester functionality in 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is particularly noteworthy due to its utility in cross-coupling reactions. These reactions are fundamental in modern organic synthesis and have enabled the construction of complex molecular architectures with high precision. The boronic ester can undergo palladium-catalyzed coupling reactions such as Suzuki-Miyaura couplings, which are widely employed in the synthesis of biaryl compounds and other complex organic molecules. This capability makes the compound a versatile building block for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the application of pyrimidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. Pyrimidines are essential components of nucleic acids and play crucial roles in various biological processes. Consequently, compounds containing pyrimidine moieties have been extensively studied for their potential as therapeutic agents. Among these derivatives, 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine has shown promise as a precursor for the synthesis of molecules with antiviral, anticancer, and antimicrobial properties.

The chloro substituents on the pyrimidine ring in this compound contribute to its reactivity and serve as handles for further functionalization. Chloro groups can be readily displaced by nucleophiles under appropriate conditions, allowing for the introduction of diverse functional groups into the molecule. This reactivity has been exploited in various synthetic strategies to generate more complex structures with tailored biological activities. For instance, the displacement of chloro groups by organometallic reagents or nucleophilic amines has been used to synthesize substituted pyrimidines that exhibit enhanced pharmacological properties.

One of the most compelling aspects of 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is its role as a key intermediate in the synthesis of biologically active compounds. The combination of a reactive boronic ester and chloro substituents provides a powerful platform for constructing complex molecules through modular synthetic approaches. This has been particularly relevant in the development of novel therapeutic agents where precise control over molecular structure is essential for achieving desired biological outcomes.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For example, transition-metal-catalyzed cross-coupling reactions have become increasingly efficient and selective, enabling the rapid assembly of complex molecular frameworks from simpler precursors. The use of tetramethyltetrahydrofuranylboronic esters has been particularly advantageous due to their stability under various reaction conditions and their compatibility with a wide range of coupling partners.

The pharmaceutical industry has also benefited from the versatility of pyrimidine derivatives like 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan-2-yI)pyrimidine. These compounds have been incorporated into drug candidates targeting various diseases，including infectious diseases、cancer、and inflammatory disorders。 The ability to modify the pyrimidine core through cross-coupling reactions has allowed medicinal chemists to explore diverse structural motifs and optimize drug-like properties such as solubility、metabolic stability，and binding affinity.

In conclusion，2，4-Dichloro - 5 - ( 4 ， 4 ， 5 ， 5 - tetramethyl - 1 ， 3 ， 2 - dioxaborolan - 2 - yI ) pyrimidine ( CAS No . 1073354 - 24 - 1 ) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research。 Its unique structural features，including reactive boronic ester and chloro substituents，make it a valuable intermediate for constructing complex organic molecules through cross-coupling reactions。 The growing interest in pyrimidine derivatives for medicinal applications underscores the importance of this compound as a building block for novel therapeutic agents。 As synthetic methodologies continue to evolve，the utility of this compound is expected to expand further，driving innovation in drug discovery and development。